Cas no 4803-57-0 (5,6-Dimethoxy-2-(4-pyridylmethyl)-1-indanone)

• Product Name: 5,6-Dimethoxy-2-(4-pyridylmethyl)-1-indanone
• CAS No: 4803-57-0
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD09030792
• CID: 847147
• PubChem ID: 10085230
• Update Time: 2025-04-19

5,6-Dimethoxy-2-(4-pyridylmethyl)-1-indanone Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-2-pyridin-4-ylmethyl-indan-1-one
• 5,6-Dimethoxy-2-(4-pyridylmethyl)-1-indanone
• 2-(pyridin-4-yl)methyl-5,6-dimethoxy-1-indanone
• 5,6-dimethoxy-2-(pyridin-4-ylmethyl)-2,3-dihydroinden-1-one
• 5,6-Dimethoxy-2-pyridin-4-ylmethyl
• AC-1340
• UNII-6J7IV2Z5L0
• 5,6-Dimethoxy-2-[(4-pyridyl)methyl]indan-1-one
• DPMI
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-(4-pyridinylmethyl)-
• SCHEMBL1114939
• AKOS015964176
• DONEPEZIL HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• 1-Indanone, 5,6-dimethoxy-2-(4-pyridylmethyl)-
• 4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]pyridine
• (+/-)-5,6-Dimethoxy-2-(pyridin-4-ylmethyl)indan-1-one
• CS-0452861
• 5,6-Dimethoxy-2-(pyridin-4-ylmethyl)-2,3-dihydro-1H-inden-1-one
• RGPDMDJBVKHZFW-UHFFFAOYSA-N
• 5,6-DIMETHOXY-2-(PYRIDIN-4-YLMETHYL)INDAN-1-ONE
• SY248491
• 5,6-dimethoxy-2-(4-pyridyl)methyl-1-indanone
• MFCD09030792
• 5,6-dimethoxy-2-(4-pyridyl)methyl-indan-1-one
• DONEPEZIL HYDROCHLORIDE MONOHYDRATE IMPURITY D [EP IMPURITY]
• 6J7IV2Z5L0
• Q27264987
• 5,6-Dimethoxy-2-[(4-pyridyl)methyl]indan-1-one; 2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylmethyl)-1H-inden-1-one; 5,6-Dimethoxy-2-(4-pyridylmethyl)-1-indanone; Donepezil Hydrochloride Impurity D; Donepezil Impurity D
• 4803-57-0
• 2,3-dihydro-5,6-dimethoxy-2-((pyridin-4-yl)methyl)inden-1-one

• MDL： MFCD09030792
• Inchi： 1S/C17H17NO3/c1-20-15-9-12-8-13(7-11-3-5-18-6-4-11)17(19)14(12)10-16(15)21-2/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： RGPDMDJBVKHZFW-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2CC1CC1C=CN=CC=1)OC)OC

Computed Properties

• Exact Mass: 283.12100
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.207±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190-191 ºC
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 48.42000
• LogP: 2.69650

5,6-Dimethoxy-2-(4-pyridylmethyl)-1-indanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD101738)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones